Cas no 63027-79-2 (phenyl diethylphosphinate)

phenyl diethylphosphinate structure
phenyl diethylphosphinate structure
Product Name:phenyl diethylphosphinate
CAS No:63027-79-2
MF:C10H15O2P
MW:198.198663949966
CID:1646583
PubChem ID:3047200
Update Time:2025-04-21

phenyl diethylphosphinate Chemical and Physical Properties

Names and Identifiers

    • phenyl diethylphosphinate
    • diethylphosphoryloxybenzene
    • Diethylphosphinic acid phenyl ester
    • SCHEMBL777179
    • 4-06-00-00702 (Beilstein Handbook Reference)
    • BRN 1946117
    • Phosphinic acid, diethyl-, phenyl ester
    • DTXSID90212312
    • 63027-79-2
    • Inchi: 1S/C10H15O2P/c1-3-13(11,4-2)12-10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3
    • InChI Key: ZWAWVIDZQLHHEL-UHFFFAOYSA-N
    • SMILES: P(CC)(CC)(=O)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 198.08105
  • Monoisotopic Mass: 198.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.059
  • Boiling Point: 267.8°C at 760 mmHg
  • Flash Point: 129.8°C
  • Refractive Index: 1.485
  • PSA: 26.3
  • LogP: 3.38330
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